Cas no 1269152-34-2 (methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride)

Methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride is a heterocyclic amine derivative featuring a tetrazole functional group, which imparts significant chemical versatility. The compound is characterized by its stable hydrochloride salt form, ensuring improved handling and storage stability. The tetrazole moiety enhances its potential as a pharmacophore in medicinal chemistry, particularly in the design of bioactive molecules. Its structural properties make it suitable for applications in coordination chemistry and as a ligand in catalytic systems. The hydrochloride salt improves solubility in polar solvents, facilitating its use in synthetic and analytical processes. This compound is of interest in pharmaceutical research and material science due to its robust reactivity and functional group compatibility.

methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride structure

1269152-34-2 structure

Product Name:methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride

CAS No:1269152-34-2

MF:C₄H₁₀ClN₅

MW:163.608698368073

CID:4584939

Update Time:2025-05-26

methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride
- methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride
- Inchi： 1S/C4H9N5.ClH/c1-3(5-2)4-6-8-9-7-4;/h3,5H,1-2H3,(H,6,7,8,9);1H
- InChI Key： PFPWTFIFQNFADL-UHFFFAOYSA-N
- SMILES： C(C1=NN=NN1)(C)NC.Cl

Experimental Properties

Melting Point: 142-144 °C

methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M325528-10mg	methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride	1269152-34-2		10mg	$ 50.00	2022-06-04
TRC	M325528-50mg	methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride	1269152-34-2		50mg	$ 160.00	2022-06-04
TRC	M325528-100mg	methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride	1269152-34-2		100mg	$ 250.00	2022-06-04
Enamine	EN300-72411-0.05g	methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride	1269152-34-2	95%	0.05g	$197.0	2023-07-07
Enamine	EN300-72411-0.1g	methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride	1269152-34-2	95%	0.1g	$293.0	2023-07-07
Enamine	EN300-72411-0.25g	methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride	1269152-34-2	95%	0.25g	$418.0	2023-07-07
Enamine	EN300-72411-0.5g	methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride	1269152-34-2	95%	0.5g	$656.0	2023-07-07
Enamine	EN300-72411-1.0g	methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride	1269152-34-2	95%	1.0g	$842.0	2023-07-07
Enamine	EN300-72411-2.5g	methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride	1269152-34-2	95%	2.5g	$1650.0	2023-07-07
Enamine	EN300-72411-5.0g	methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride	1269152-34-2	95%	5.0g	$2443.0	2023-07-07

methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride Related Literature

1. Enantiomerically pure 1,3,2-dioxaborolanes: new reagents for the hydroboration of alkynes

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2. Enantiomeric helical TiO2 nanofibers modulate different peptide assemblies and subsequent cellular behaviors†

Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
5. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890

Additional information on methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride

Comprehensive Overview of Methyl1-(1H-1,2,3,4-Tetrazol-5-yl)ethylamine Hydrochloride (CAS No. 1269152-34-2)

Methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride (CAS No. 1269152-34-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a tetrazole ring, a five-membered heterocycle known for its metabolic stability and bioisosteric properties, making it a valuable scaffold in drug design. Researchers are increasingly exploring its potential applications in medicinal chemistry, particularly in the development of novel therapeutics targeting inflammation and metabolic disorders.

The methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine moiety is a key functional group that enhances the compound's solubility and bioavailability when formulated as a hydrochloride salt. This characteristic is critical for oral drug delivery systems, a topic of high interest in modern pharmacology. Recent studies have highlighted the role of tetrazole derivatives in modulating enzyme activity, which aligns with the growing demand for precision medicine and personalized treatment options. The compound's CAS No. 1269152-34-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation.

In the context of sustainability and green chemistry, methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride has been investigated for its potential use in eco-friendly synthesis routes. The tetrazole ring's stability under mild conditions reduces the need for harsh reagents, addressing environmental concerns in industrial processes. This aligns with the global push toward sustainable manufacturing practices, a frequently searched topic among chemists and environmental scientists.

Another area of interest is the compound's application in peptide mimetics, where its 1H-1,2,3,4-tetrazol-5-yl group can mimic carboxylate functionalities. This property is particularly relevant in the design of protease inhibitors, a hot topic in antiviral and anticancer drug development. The hydrochloride salt form further improves the compound's compatibility with biological systems, making it a promising candidate for preclinical studies.

From a technical perspective, the synthesis of methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride involves multi-step organic reactions, including cyclization and salt formation. Researchers often search for optimized synthetic protocols to improve yield and purity, reflecting the compound's importance in high-value chemical production. Analytical techniques such as NMR and HPLC are routinely employed to characterize the compound, ensuring compliance with pharmaceutical standards.

In summary, methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride (CAS No. 1269152-34-2) represents a versatile building block in modern chemistry, with applications spanning drug discovery, sustainable synthesis, and biomimetic design. Its tetrazole-based structure and hydrochloride salt formulation offer distinct advantages, positioning it as a compound of enduring relevance in scientific and industrial communities.